2-Amino-4-{[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-6-(methylsulfanyl)-5-pyrimidinecarbonitrile

• Molecular Formula: C15H12N4O3S2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 2-amino-4-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl-6-methylsulfanylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C15H12N4O3S2/c1-23-13-9(5-16)14(19-15(17)18-13)24-6-10(20)8-2-3-11-12(4-8)22-7-21-11/h2-4H,6-7H2,1H3,(H2,17,18,19)
• InChI Key: FCUWWYJELRALIL-UHFFFAOYSA-N
• SMILES: CSC1=C(C(=NC(=N1)N)SCC(=O)C2=CC3=C(C=C2)OCO3)C#N

Description

2-Amino-4-{[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-6-(methylsulfanyl)-5-pyrimidinecarbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals. This compound is known for its unique properties, including its ability to interact with specific biological targets, making it an attractive candidate for drug development.

Mechanism of Action

The mechanism of action of 2-Amino-4-{[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-6-(methylsulfanyl)-5-pyrimidinecarbonitrile is not fully understood. However, studies have suggested that this compound may interact with specific biological targets, including enzymes and receptors, leading to various physiological effects. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that this compound may have anti-inflammatory, antioxidant, and anticancer properties. Additionally, this compound has been evaluated for its potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-Amino-4-{[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-6-(methylsulfanyl)-5-pyrimidinecarbonitrile in lab experiments is its unique properties, including its ability to interact with specific biological targets. However, the synthesis of this compound is a complex process that requires specialized knowledge and expertise in organic chemistry. Additionally, the use of this compound in lab experiments may be limited by its availability and cost.

Future Directions

There are many future directions for research on 2-Amino-4-{[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-6-(methylsulfanyl)-5-pyrimidinecarbonitrile. One area of interest is the development of this compound as a drug candidate for various diseases, including cancer and inflammatory disorders. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to explore its potential applications in other fields of scientific research, including biochemistry and pharmaceuticals.

Synthesis Methods

The synthesis of 2-Amino-4-{[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-6-(methylsulfanyl)-5-pyrimidinecarbonitrile involves a series of chemical reactions that are carried out in a laboratory setting. The process involves the use of several reagents and solvents, and the reaction conditions are carefully controlled to ensure the desired product is obtained. The synthesis of this compound is a complex process that requires specialized knowledge and expertise in organic chemistry.

Scientific Research Applications

2-Amino-4-{[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-6-(methylsulfanyl)-5-pyrimidinecarbonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is medicinal chemistry, where this compound has been evaluated for its potential as a drug candidate. Studies have shown that this compound has the potential to interact with specific biological targets, making it a promising candidate for drug development.